Cas no 1190095-06-7 (Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate)

Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate is an organoboron reagent commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, facilitating handling and storage. The morpholinomethyl substituent introduces polarity, improving solubility in a range of solvents while maintaining compatibility with diverse reaction conditions. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its robust performance under mild conditions enables efficient C-C bond formation. Its crystalline solid form ensures consistent purity, making it a reliable choice for precision applications in medicinal chemistry and materials science.
Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate structure
1190095-06-7 structure
Product Name:Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate
CAS No:1190095-06-7
MF:C11H14BF3KNO
MW:283.139474391937
MDL:MFCD20527095
CID:1071013
Update Time:2025-06-10

Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium 4-((morpholino)methyl)-phenyltrifluoroborate
    • Potassium 4-(4-Morpholinomethyl)phenyltrifluoroborate
    • Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate
    • MDL: MFCD20527095
    • Inchi: 1S/C11H14BF3NO.K/c13-12(14,15)11-3-1-10(2-4-11)9-16-5-7-17-8-6-16;/h1-4H,5-9H2;/q-1;+1
    • InChI Key: HLIJBOGELSTIEW-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C=CC(=CC=1)CN1CCOCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

Potassium 4-((Morpholino)methyl) Phenyltrifluoroborate Security Information

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